Cas no 919124-03-1 (3-Butyl-4-ethyl-5-nonyl-1H-pyrazole)
919124-03-1 structure
Product Name:3-Butyl-4-ethyl-5-nonyl-1H-pyrazole
CAS No:919124-03-1
MF:C18H34N2
MW:278.475965023041
CID:765351
Update Time:2023-08-03
3-Butyl-4-ethyl-5-nonyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 3-butyl-4-ethyl-5-nonyl-
- 3-butyl-4-ethyl-5-nonyl-1H-pyrazole
- 3-Butyl-4-ethyl-5-nonyl-1H-pyrazole
-
- Inchi: 1S/C18H34N2/c1-4-7-9-10-11-12-13-15-18-16(6-3)17(19-20-18)14-8-5-2/h4-15H2,1-3H3,(H,19,20)
- InChI Key: QURFQZASPNZGQJ-UHFFFAOYSA-N
- SMILES: N1C(=C(CC)C(CCCC)=N1)CCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 218
- Topological Polar Surface Area: 28.7
3-Butyl-4-ethyl-5-nonyl-1H-pyrazole Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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